Cas no 871544-52-4 (4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 871544-52-4
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 3042119
• PubChem ID: 7131236
• Update Time: 2025-07-21

4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(3-thienyl)thiazole-5-carboxylic acid
• AKOS000118294
• 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid
• WJB54452
• 4-methyl-2-thiophen-3-yl-1,3-thiazole-5-carboxylic Acid
• MFCD07352306
• CS-0234894
• G60054
• F8889-7159
• EN300-14939
• Z111411750
• 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylicacid
• 4-methyl-2-thien-3-yl-1,3-thiazole-5-carboxylic acid
• 871544-52-4
• AB00742952-01
• STL302057

• MDL： MFCD07352306
• Inchi： 1S/C9H7NO2S2/c1-5-7(9(11)12)14-8(10-5)6-2-3-13-4-6/h2-4H,1H3,(H,11,12)
• InChI Key： OGULDBMEXPEPDX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1=CSC=C1

Computed Properties

• Exact Mass: 224.99182081Da
• Monoisotopic Mass: 224.99182081Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 235-237 °C
• Boiling Point: 442.9±55.0 °C at 760 mmHg
• Flash Point: 221.6±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 871544-52-4)

4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 871544-52-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a thiophene ring fused with a thiazole moiety, exhibits remarkable chemical properties that make it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

The growing demand for thiazole derivatives in drug discovery has placed compounds like 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid at the forefront of medicinal chemistry. Recent studies highlight its potential in developing anti-inflammatory agents and antimicrobial compounds, aligning with the global focus on combating antibiotic resistance. Its carboxylic acid functional group further enhances its versatility, enabling facile derivatization for optimizing pharmacokinetic properties. This adaptability is crucial for addressing modern challenges in precision medicine and targeted therapy.

From a synthetic chemistry perspective, the CAS 871544-52-4 compound offers intriguing possibilities for green chemistry applications. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly methods to synthesize such heterocycles using catalytic processes or biocatalysis. The compound's molecular architecture also makes it a candidate for material science applications, particularly in designing organic semiconductors for flexible electronics—a hot topic in renewable energy technologies.

Analytical characterization of 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched topics among chemistry professionals. The compound's stability profile and solubility characteristics are critical parameters for formulation scientists, especially those working on drug delivery systems. These aspects are particularly relevant given current industry trends toward nanotechnology-based therapeutic solutions.

In the context of intellectual property landscape, derivatives of thiazole-carboxylic acids have been featured in numerous patents, reflecting their commercial potential. The precise structure-activity relationship (SAR) of CAS 871544-52-4 remains an active area of investigation, with computational chemistry approaches like molecular docking gaining traction to predict its interactions with biological macromolecules. This aligns well with the pharmaceutical industry's shift toward AI-driven drug design methodologies.

Quality control protocols for 4-methyl-2-(thiophen-3-yl)-1,3-thiazole-5-carboxylic acid must adhere to stringent ICH guidelines, a topic frequently queried in regulatory forums. The compound's chromatographic purity and residual solvent content are critical specifications for end-users in fine chemical industries. Furthermore, its storage conditions—often involving controlled environments to prevent degradation—are essential considerations for logistics professionals handling specialty chemicals.

Emerging applications of this compound extend to agricultural chemistry, where its structural motifs show promise in developing next-generation crop protection agents. This resonates with contemporary discussions about sustainable agriculture and reduced environmental impact of agrochemicals. The thiophene-thiazole hybrid system may offer selective modes of action against plant pathogens while minimizing toxicity to non-target organisms—a key requirement in modern integrated pest management systems.

From a market perspective, the global demand for specialty heterocycles like CAS 871544-52-4 continues to rise, driven by innovations in life sciences and material engineering. Suppliers and manufacturers are increasingly focusing on custom synthesis capabilities to meet diverse research needs, a trend reflected in search queries about bulk availability and scalable production methods. The compound's export compliance status and material safety data documentation are also frequently searched aspects by international buyers.